4-(3,5-dimethyl-1H-pyrazol-1-yl)-7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

• IUPAC Name: 4-(3,5-dimethylpyrazol-1-yl)-7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine
• InChI: InChI=1S/C16H18N4S/c1-9-4-5-12-13(6-9)21-16-14(12)15(17-8-18-16)20-11(3)7-10(2)19-20/h7-9H,4-6H2,1-3H3
• InChI Key: UDRRUMXXVNYHDY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=NC=NC(=C23)N4C(=CC(=N4)C)C
• Molecular Formula: C16H18N4S
• Molecular Weight: 298.4 g/mol

Description

Synthesis Analysis

The synthesis of tetrahydrobenzothieno[2,3-d]pyrimidine derivatives involves multiple steps and reagents. It typically includes the formation of 4-(substituted amino)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidines and other related compounds through various chemical reactions (Soliman et al., 2009).

Molecular Structure Analysis

Molecular structure analysis of these compounds reveals interesting features like the presence of weak intermolecular hydrogen bonds that can lead to dimerization, as observed in similar compounds. The molecular arrangements are influenced by the crystalline space groups and exhibit interactions like C[bond]H...O hydrogen bonds and aromatic pi-pi-stacking interactions (Avasthi et al., 2002).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, leading to the formation of a range of derivatives. The reactivity is often influenced by the functional groups attached to the core structure. Some derivatives show antimicrobial and antibacterial activities, indicating a potential for pharmaceutical applications (Soliman et al., 2009).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline forms, can be deduced from their molecular structure. The presence of aromatic rings and nitrogen-containing groups significantly affects these properties.

Chemical Properties Analysis

Chemical properties, including reactivity, stability, and potential biological activities, are diverse. Some derivatives have shown activity as antimicrobial agents, indicating the versatility of these compounds in chemical and biological contexts (Soliman et al., 2009).